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Compound of Interest

Compound Name: RG2833

CAS No.: 1215493-56-3

Cat. No.: B610454

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the brain-penetrant histone deacetylase (HDAC) inhibitor, RG2833 (also known as RGFP109).

Adherence to these guidelines is critical to ensure personal safety and maintain experimental

integrity.

I. Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for RG2833 is not publicly available, the following

personal protective equipment is mandatory for handling the compound based on standard

laboratory procedures for chemical reagents.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

II. Chemical and Physical Properties
A summary of the key physical and chemical properties of RG2833 is provided below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

III. Storage and Stability
Proper storage is crucial to maintain the integrity of RG2833.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Shipped under ambient temperature as a non-hazardous chemical, stable for a few

weeks during ordinary shipping.

IV. Solubility
RG2833 is soluble in several common laboratory solvents.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

For in vivo studies, various formulations are suggested, such as 10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline.

V. Operational Procedures: Handling and Disposal
Workflow
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The following diagram outlines the standard operating procedure for handling RG2833 from

receipt to disposal.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of RG2833.

VI. Mechanism of Action: HDAC Inhibition
RG2833 is a potent and brain-penetrant inhibitor of histone deacetylases (HDACs), with

particular activity against HDAC1 and HDAC3.[1][2] By inhibiting these enzymes, RG2833
prevents the removal of acetyl groups from histones, leading to a more open chromatin

structure and the re-expression of certain genes.[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Caption: RG2833 inhibits HDAC1/3, preventing histone deacetylation.

VII. Experimental Protocols
While specific experimental protocols will vary depending on the research question, the

following provides general guidance based on available literature.

In Vitro Studies
Cell Culture: RG2833 has been used to treat peripheral blood mononuclear cells (PBMCs)

from patients with Friedreich's ataxia.[3][4]

Concentration: It is highly active in the concentration range of 1 to 10 μM.[5][6]

Stock Solutions: Prepare a concentrated stock solution in DMSO. For working solutions,

dilute the stock in the appropriate cell culture medium.

In Vivo Studies
Animal Models: RG2833 has been used in mouse models of Friedreich's ataxia.[3][4]

Administration: It can be administered via subcutaneous injection or oral gavage.[2][5]

Dosage: Doses ranging from 30 mg/kg to 150 mg/kg have been reported in mice.[2][3]

Formulation for Injection: A common formulation involves dissolving RG2833 in a mixture of

solvents, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

VIII. Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected area with soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.
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Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do

not induce vomiting.

This guide is intended to provide essential information for the safe handling of RG2833. Always

consult your institution's safety protocols and guidelines before beginning any new

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.benchchem.com/product/b610454?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/10201
https://www.medchemexpress.com/rg2833.html
https://www.selleckchem.com/products/rg2833-rgfp109.html
https://www.apexbt.com/rg2833.html
https://www.invivochem.com/rg2833-rgfp109.html
https://www.invivochem.com/rg2833-rgfp109.html
https://www.medchemexpress.com/DataSheet/rg2833.html
https://www.benchchem.com/product/b610454#personal-protective-equipment-for-handling-rg2833
https://www.benchchem.com/product/b610454#personal-protective-equipment-for-handling-rg2833
https://www.benchchem.com/product/b610454#personal-protective-equipment-for-handling-rg2833
https://www.benchchem.com/product/b610454#personal-protective-equipment-for-handling-rg2833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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